2-methyl-4-(4-methylphenyl)butan-2-amine
Overview
Description
It belongs to the phenethylamine class and has stimulant effects similar to those of amphetamine and cocaine. This compound has gained attention due to its potent psychostimulant properties and its structural similarity to other well-known stimulants.
Preparation Methods
The synthesis of 2-methyl-4-(4-methylphenyl)butan-2-amine involves the condensation of 4-methylpropiophenone with aqueous methylamine in the presence of a reducing agent. The resulting intermediate is then subjected to reductive amination with methylamine and sodium cyanoborohydride to yield the final product. Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
2-methyl-4-(4-methylphenyl)butan-2-amine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids under specific conditions.
Reduction: It can be reduced to form secondary or tertiary amines.
Substitution: The amine group can undergo substitution reactions with various electrophiles to form different derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like alkyl halides. .
Scientific Research Applications
2-methyl-4-(4-methylphenyl)butan-2-amine has been used in scientific research to investigate the effects of psychostimulants on the central nervous system. It serves as a tool to develop new analytical methods for detecting novel psychoactive substances.
Mechanism of Action
The mechanism of action of 2-methyl-4-(4-methylphenyl)butan-2-amine involves its interaction with monoamine transporters in the brain. It acts as a potent psychostimulant by increasing the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This leads to enhanced alertness, euphoria, and feelings of well-being. The compound’s molecular targets include dopamine and norepinephrine transporters, which play a crucial role in its stimulant effects.
Comparison with Similar Compounds
2-methyl-4-(4-methylphenyl)butan-2-amine is structurally similar to other compounds such as:
4-methylaminorex: Both compounds share a similar core structure and exhibit stimulant effects.
4-methylphenylisobutylamine: This compound also belongs to the phenethylamine class and has stimulant properties.
1-(2,5-dimethoxy-4-methylphenyl)butan-2-amine: Another phenethylamine derivative with psychoactive effects. The uniqueness of this compound lies in its specific substitution pattern, which influences its pharmacological profile and potency.
Properties
CAS No. |
81561-38-8 |
|---|---|
Molecular Formula |
C12H19N |
Molecular Weight |
177.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
